Cas no 1261553-99-4 (5-Chloro-4'-(trifluoromethoxy)biphenyl-3-acetic acid)

5-Chloro-4'-(trifluoromethoxy)biphenyl-3-acetic acid is a biphenyl derivative featuring a chloro-substituted phenyl ring and a trifluoromethoxy group on the adjacent aromatic system. This compound is of interest in pharmaceutical and agrochemical research due to its structural motifs, which are often associated with enhanced metabolic stability and bioactivity. The trifluoromethoxy group contributes to increased lipophilicity and electron-withdrawing properties, while the acetic acid moiety allows for further functionalization or salt formation. Its well-defined structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting inflammation or enzyme modulation. The compound is typically handled under controlled conditions due to its reactive functional groups.

5-Chloro-4'-(trifluoromethoxy)biphenyl-3-acetic acid structure

1261553-99-4 structure

Product Name:5-Chloro-4'-(trifluoromethoxy)biphenyl-3-acetic acid

CAS No:1261553-99-4

MF:C₁₅H₁₀ClF₃O₃

MW:330.686314105988

CID:4992044

Update Time:2025-05-20

5-Chloro-4'-(trifluoromethoxy)biphenyl-3-acetic acid Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-4'-(trifluoromethoxy)biphenyl-3-acetic acid
- Inchi： 1S/C15H10ClF3O3/c16-12-6-9(7-14(20)21)5-11(8-12)10-1-3-13(4-2-10)22-15(17,18)19/h1-6,8H,7H2,(H,20,21)
- InChI Key： PKQUJNHHXASUNX-UHFFFAOYSA-N
- SMILES： ClC1=CC(CC(=O)O)=CC(=C1)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 381
XLogP3: 4.8
Topological Polar Surface Area: 46.5

5-Chloro-4'-(trifluoromethoxy)biphenyl-3-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A011009886-1g	5-Chloro-4'-(trifluoromethoxy)biphenyl-3-acetic acid	1261553-99-4	97%	1g	$1504.90	2023-09-03

5-Chloro-4'-(trifluoromethoxy)biphenyl-3-acetic acid Related Literature

1. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
2. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
3. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
4. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
5. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275

Additional information on 5-Chloro-4'-(trifluoromethoxy)biphenyl-3-acetic acid

Research Brief on 5-Chloro-4'-(trifluoromethoxy)biphenyl-3-acetic acid (CAS: 1261553-99-4)

5-Chloro-4'-(trifluoromethoxy)biphenyl-3-acetic acid (CAS: 1261553-99-4) is a biphenyl derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its trifluoromethoxy and chloro substituents, has been investigated for its anti-inflammatory and analgesic properties, positioning it as a promising candidate for drug development.

Recent studies have focused on the synthesis and optimization of 5-Chloro-4'-(trifluoromethoxy)biphenyl-3-acetic acid to enhance its bioavailability and efficacy. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize its chemical structure and purity. These efforts aim to establish a robust and scalable synthesis route, which is critical for further preclinical and clinical evaluations.

In vitro and in vivo studies have demonstrated the compound's ability to modulate key inflammatory pathways, particularly those involving cyclooxygenase (COX) enzymes. Preliminary results suggest that 5-Chloro-4'-(trifluoromethoxy)biphenyl-3-acetic acid exhibits selective inhibition of COX-2, which is associated with reduced gastrointestinal side effects compared to non-selective COX inhibitors. This selectivity makes it a potential candidate for treating chronic inflammatory conditions such as rheumatoid arthritis and osteoarthritis.

Further investigations into the pharmacokinetic and pharmacodynamic properties of 5-Chloro-4'-(trifluoromethoxy)biphenyl-3-acetic acid are underway. Early data indicate favorable absorption and distribution profiles, with a half-life that supports once-daily dosing. However, challenges remain in optimizing its metabolic stability and minimizing potential drug-drug interactions, which are critical for advancing the compound to clinical trials.

The therapeutic potential of 5-Chloro-4'-(trifluoromethoxy)biphenyl-3-acetic acid extends beyond inflammation. Recent exploratory studies have highlighted its possible applications in oncology, where it has shown inhibitory effects on tumor growth in certain cancer cell lines. These findings, though preliminary, open new avenues for research into its mechanism of action and potential as an adjunct therapy in cancer treatment.

In conclusion, 5-Chloro-4'-(trifluoromethoxy)biphenyl-3-acetic acid represents a versatile and promising compound in the field of medicinal chemistry. Ongoing research efforts are focused on addressing its current limitations and unlocking its full therapeutic potential. As the scientific community continues to explore its applications, this compound may soon emerge as a key player in the development of next-generation anti-inflammatory and anticancer therapies.